Cas no 376645-66-8 (N-Acetyl-D-mannosamine-d3)

• Product Name: N-Acetyl-D-mannosamine-d3
• CAS No: 376645-66-8
• MF: C₈H₁₅NO₆
• MW: 224.226288080215
• CID: 2085267
• Update Time: 2025-06-08

N-Acetyl-D-mannosamine-d3 Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-D-mannosamine-d3

• Inchi： 1S/C8H15NO6/c1-4(12)9-5(2-10)7(14)8(15)6(13)3-11/h2,5-8,11,13-15H,3H2,1H3,(H,9,12)/t5-,6-,7-,8-/m1/s1/i2D,5D/hD
• InChI Key： MBLBDJOUHNCFQT-ZBLQCTNRSA-N
• SMILES： C([2H])(=O)[C@]([2H])([C@H]([C@@H]([C@@H](CO)O)O)O)N([2H])C(C)=O

Additional information on N-Acetyl-D-mannosamine-d3

Introduction to N-Acetyl-D-Mannosamine-d3

N-Acetyl-D-Mannosamine-d3 (CAS No. 376645-66-8) is a specialized organic compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound, also referred to as D-mannosamine with an acetyl group and a deuterium isotope substitution, is a derivative of D-mannosamine, a naturally occurring amino sugar. Its unique structure and properties make it a valuable tool in various research and therapeutic applications.

The molecular structure of N-Acetyl-D-Mannosamine-d3 consists of a six-carbon sugar backbone (mannose) with an acetyl group attached to the nitrogen atom. The presence of deuterium atoms (d3) in its structure introduces isotopic labeling, which is particularly useful in metabolic studies and drug development. This compound is often employed as a precursor in the synthesis of complex carbohydrates and glycoconjugates, playing a critical role in understanding glycosylation processes.

Recent advancements in glycomics research have highlighted the importance of N-Acetyl-D-Mannosamine-d3 in elucidating the mechanisms of glycan biosynthesis. Studies have demonstrated its role in the formation of N-linked glycans, which are essential for protein folding, stability, and immune recognition. Researchers have utilized this compound to investigate the metabolic pathways involved in glycan assembly, providing insights into potential therapeutic targets for diseases such as cancer and infectious disorders.

In the context of drug discovery, N-Acetyl-D-Mannosamine-d3 has been utilized as an intermediate in the synthesis of antiviral agents and immunomodulators. Its ability to modulate glycan structures makes it a promising candidate for developing vaccines and therapies targeting viral envelope proteins. For instance, recent studies have explored its potential in enhancing the efficacy of influenza vaccines by improving the immunogenicity of viral surface antigens.

Beyond its applications in therapeutics, N-Acetyl-D-Mannosamine-d3 has also found utility in analytical chemistry. Its isotopic labeling allows for precise quantification and tracking of metabolic pathways using techniques such as mass spectrometry. This has facilitated advancements in metabolomics research, enabling scientists to map complex biochemical networks with unprecedented accuracy.

The synthesis of N-Acetyl-D-Mannosamine-d3 involves a multi-step process that incorporates deuterium substitution at specific positions within the molecule. This ensures that the compound retains its biological activity while providing a unique isotopic signature for experimental purposes. The development of efficient synthetic methods has significantly contributed to its availability for research and commercial applications.

In terms of safety considerations, handling N-Acetyl-D-Mannosamine-d3 requires adherence to standard laboratory protocols due to its potential allergenic properties. Proper storage conditions and personal protective equipment are essential to ensure safe usage. Additionally, regulatory compliance must be maintained when using this compound in preclinical studies or clinical trials.

In conclusion, N-Acetyl-D-Mannosamine-d3 stands as a pivotal molecule in contemporary biochemical research, offering diverse applications across multiple disciplines. Its role in glycosylation studies, drug development, and analytical chemistry underscores its significance as a versatile tool for advancing scientific knowledge. As research continues to uncover new insights into its functionality, this compound is poised to contribute even more significantly to the advancement of medicine and biotechnology.